![molecular formula C23H20N2OS B3829224 N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide](/img/structure/B3829224.png)
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide
Overview
Description
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide, also known as TDB or GSK2831781, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential use in treating various diseases. TDB is a potent and selective agonist of the G protein-coupled receptor (GPCR) GPR39. GPR39 is a zinc-sensing receptor that is involved in regulating various physiological processes, including glucose homeostasis, insulin secretion, and gastrointestinal motility.
Mechanism of Action
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide acts as an agonist of the GPR39 receptor, which is predominantly expressed in the pancreas, gastrointestinal tract, and brain. Upon activation, GPR39 stimulates the release of various hormones and neuropeptides, including insulin, glucagon-like peptide-1 (GLP-1), and cholecystokinin (CCK). These hormones and neuropeptides play important roles in regulating glucose homeostasis, appetite, and gastrointestinal motility.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In addition to its effects on glucose homeostasis and gastrointestinal motility, this compound has been found to have anti-inflammatory properties and may have potential applications in treating inflammatory bowel disease (IBD). This compound has also been shown to have neuroprotective effects and may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide is its selectivity for the GPR39 receptor, which reduces the potential for off-target effects. This compound is also relatively easy to synthesize and has good pharmacokinetic properties. However, one of the limitations of this compound is its low aqueous solubility, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several potential future directions for the research and development of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide. One area of focus is the potential use of this compound in treating type 2 diabetes and obesity. Further preclinical studies are needed to better understand the mechanisms underlying this compound's effects on glucose homeostasis and to determine its potential as a therapeutic agent. Another area of focus is the potential use of this compound in treating neurodegenerative diseases. Additional studies are needed to determine the efficacy of this compound in animal models of these diseases and to better understand its mechanism of action. Finally, there is potential for the development of novel GPR39 agonists based on the structure of this compound, which could have improved pharmacokinetic properties and therapeutic potential.
Scientific Research Applications
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2-diphenylacetamide has been shown to have potential therapeutic applications in various diseases, including type 2 diabetes, obesity, and gastrointestinal disorders. In a study conducted by Egerod et al., this compound was found to improve glucose homeostasis and insulin secretion in mice with diet-induced obesity. Another study by Holst et al. demonstrated that this compound increased colonic motility and reduced constipation in mice.
properties
IUPAC Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2OS/c24-15-19-18-13-7-8-14-20(18)27-23(19)25-22(26)21(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-6,9-12,21H,7-8,13-14H2,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCDDUZXKXAPLBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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